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Compound of Interest

Compound Name: NS163

Cat. No.: B15617256 Get Quote

This document provides essential safety and logistical information for the proper disposal of

NS163, identified as Prussian Blue (CAS No. 14038-43-8), a common laboratory chemical.

Adherence to these procedures is critical for ensuring personnel safety and environmental

compliance in research and drug development settings.

Immediate Safety and Hazard Information
Prussian Blue, a complex of iron and cyanide, is generally stable and considered non-toxic

because the cyanide groups are tightly bound to the iron atoms.[1] However, it is crucial to

handle it with care as it can decompose under certain conditions to release hazardous

substances.

Key Hazards:

Incompatibilities: Prussian Blue is incompatible with strong acids, strong oxidizing agents,

strong bases, and reducing agents.[2][3] Contact with strong acids can lead to the release of

highly toxic hydrogen cyanide gas.[2][3] It is also decomposed by even weak alkalis.[4][5]

Hazardous Decomposition Products: Under fire conditions or upon reaction with

incompatible materials, hazardous decomposition products may be formed, including

hydrogen cyanide, nitrogen oxides (NOx), and carbon monoxide.[2][3]

Environmental Hazards: Prussian Blue is listed as a toxic pollutant under the Clean Water

Act and can be toxic to aquatic life with long-lasting effects.[2][6] Therefore, it should not be
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released into the environment.[6]

Personal Protective Equipment (PPE): When handling NS163 waste, all personnel must wear

the following:

Eye/Face Protection: Safety glasses with side shields or chemical safety goggles.[2][7]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and a lab coat.[2][7]

Respiratory Protection: In cases of dust generation, a NIOSH/MSHA or European Standard

EN 149 approved respirator should be used.[2]

Quantitative Data and Chemical Properties
The following table summarizes key quantitative and qualitative data for Prussian Blue

(NS163).
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Property Value

Chemical Name Iron(III) hexacyanoferrate(II)[1]

CAS Number 14038-43-8[1][2][3]

Molecular Formula C18Fe7N18[2]

Appearance Dark blue solid[1][2]

Stability
Stable under normal temperatures and

pressures.[2][3]

Incompatibilities
Strong acids, strong oxidizing agents, bases,

reducing agents.[2][3]

Hazardous Decomposition
Hydrogen cyanide, nitrogen oxides (NOx),

carbon monoxide, ammonia.[2][3]

Solubility
Practically insoluble in water; soluble in alkalis.

[2][8]

Environmental Impact

Toxic to aquatic life with long-lasting effects;

listed as a Toxic Pollutant under the Clean

Water Act.[2][6]

Experimental Protocol: Waste Disposal Procedure
The recommended procedure for the disposal of NS163 from a laboratory setting is to treat it

as hazardous chemical waste. Do not dispose of NS163 down the drain or in regular solid

waste.

Materials:

Designated hazardous waste container (sealable, chemically compatible, and clearly

labeled)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above
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Waste accumulation log

Procedure for Solid NS163 Waste (e.g., unused reagent, contaminated consumables):

Containerization:

Place all solid waste, including contaminated items like weigh boats, gloves, and paper

towels, into a designated, sealable hazardous waste container.

For powdered NS163, handle with care to minimize dust generation.[2] If necessary, work

in a fume hood.

Labeling:

Affix a hazardous waste label to the container.

The label must include:

The words "Hazardous Waste"

The full chemical name: "Prussian Blue (Iron(III) hexacyanoferrate(II))"

The associated hazards (e.g., "Toxic," "Environmental Hazard")

The accumulation start date.

Storage:

Store the sealed container in a designated satellite accumulation area.

The storage area should be cool, dry, and well-ventilated, away from incompatible

materials.[2]

Disposal:

Arrange for pickup by a licensed professional waste disposal service.[9] Follow your

institution's specific procedures for hazardous waste disposal.

Procedure for Liquid NS163 Waste (e.g., solutions or suspensions):
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Containerization:

Collect all liquid waste containing NS163 in a dedicated, sealable, and chemically

compatible hazardous waste container.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.

Labeling:

Label the container as "Hazardous Waste" with the full chemical name and an estimate of

the concentration and volume.

Storage:

Store the sealed container in secondary containment in a designated satellite

accumulation area, away from incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's licensed hazardous waste

contractor.

Visual Diagrams of Disposal Workflow
The following diagrams illustrate the proper workflow for the disposal of solid and liquid NS163
waste.

Solid NS163 Waste Disposal Workflow

Solid Waste Generation
(e.g., unused powder, contaminated PPE)

Wear appropriate PPE
(gloves, goggles, lab coat)

Place waste in a designated,
sealable hazardous waste container

Label container with
'Hazardous Waste',

chemical name, and date

Store in a designated
satellite accumulation area
away from incompatibles

Arrange for pickup by a
licensed waste disposal service
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Caption: Workflow for the disposal of solid NS163 waste.
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Liquid NS163 Waste Disposal Workflow

Liquid Waste Generation
(e.g., solutions, suspensions)

Wear appropriate PPE
(gloves, goggles, lab coat)

Collect waste in a dedicated,
sealable hazardous waste container

Label container with
'Hazardous Waste',

chemical name, and concentration

Store in secondary containment
in a designated satellite area

Arrange for pickup by a
licensed waste disposal service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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